Cas no 76955-95-8 (5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate)

• Product Name: 5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate
• CAS No: 76955-95-8
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 1077278
• PubChem ID: 4366578
• Update Time: 2025-04-20

5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Chemical and Physical Properties

Names and Identifiers

• 5-Isobutyl-4H-1,2,4-triazol-3-amine
• 5-Isobutyl-1H-1,2,4-triazol-3-amine nitrate
• 1H-1,2,4-triazol-3-amine, 5-(2-methylpropyl)-, nitrate (1:
• 5-(2-methylpropyl)-1H-1,2,4-triazol-3-amine
• 5-isobutyl-1H-[1,2,4]triazol-3-ylamine
• 5-isobutyl-4H-1,2,4-triazol-3-amine(SALTDATA: FREE)
• CHEMBRDG-BB 5378484
• FT-0683084
• 3-isobutyl-1H-1,2,4-triazol-5-amine
• MFCD07366089
• 5-(2-Methylpropyl)-4H-1,2,4-triazol-3-amine, AldrichCPR
• 5-(2-Methyl propyl)-1H-1,2,4-triazol-3-amine
• SCHEMBL11012295
• AT12229
• 76955-95-8
• 3-(2-methylpropyl)-1H-1,2,4-triazol-5-amine
• UNPBPOSGHGAKDM-UHFFFAOYSA-N
• SCHEMBL5924128
• AKOS000270388
• AKOS005172515
• AKOS002559959
• VS-03160
• STK863217
• BBL012007
• 1H-1,2,4-triazol-3-amine, 5-(2-methylpropyl)-, nitrate (1:1)
• ALBB-010742
• 5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate

• MDL： MFCD07366089
• Inchi： 1S/C6H12N4/c1-4(2)3-5-8-6(7)10-9-5/h4H,3H2,1-2H3,(H3,7,8,9,10)
• InChI Key： UNPBPOSGHGAKDM-UHFFFAOYSA-N
• SMILES： N1C(CC(C)C)=NC(N)=N1

Computed Properties

• Exact Mass: 140.106196400g/mol
• Monoisotopic Mass: 140.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 325.4±25.0 °C at 760 mmHg
• Flash Point: 176.8±10.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Isobutyl-1H-1,2,4-triazol-3-amine Nitrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)